Cas no 1256789-28-2 (4-Hydroxy-6-(trifluoromethyl)picolinic acid)

• Product Name: 4-Hydroxy-6-(trifluoromethyl)picolinic acid
• CAS No: 1256789-28-2
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• CID: 4691515
• Update Time: 2025-10-10

4-Hydroxy-6-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-(trifluoromethyl)picolinic acid
• AB74928
• 4-HYDROXY-6-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID

• Inchi： 1S/C7H4F3NO3/c8-7(9,10)5-2-3(12)1-4(11-5)6(13)14/h1-2H,(H,11,12)(H,13,14)
• InChI Key： YJMZYPODMKLXBT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=C(C(=O)O)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 354
• Topological Polar Surface Area: 66.4

Additional information on 4-Hydroxy-6-(trifluoromethyl)picolinic acid

Recent Advances in the Study of 4-Hydroxy-6-(trifluoromethyl)picolinic acid (CAS: 1256789-28-2)

4-Hydroxy-6-(trifluoromethyl)picolinic acid (CAS: 1256789-28-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, characterized by its trifluoromethyl and hydroxyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug development and agrochemical research. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, shedding new light on its molecular mechanisms and pharmacological profile.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-Hydroxy-6-(trifluoromethyl)picolinic acid, highlighting a novel catalytic method that improves yield and purity. The research team utilized palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group at the 6-position of the picolinic acid scaffold, followed by selective hydroxylation at the 4-position. This method demonstrated a 78% overall yield and >99% purity, representing a significant improvement over previous synthetic approaches.

In terms of biological activity, recent in vitro studies have revealed that 4-Hydroxy-6-(trifluoromethyl)picolinic acid exhibits potent inhibitory effects against several metalloenzymes, particularly those involved in inflammatory pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the low micromolar range against matrix metalloproteinase-9 (MMP-9), suggesting potential applications in treating inflammatory diseases and certain cancers. The compound's unique ability to chelate metal ions while maintaining good bioavailability appears to contribute to this activity.

The pharmacokinetic properties of 4-Hydroxy-6-(trifluoromethyl)picolinic acid were investigated in a recent preclinical study. Researchers found that the compound demonstrates favorable absorption characteristics with approximately 65% oral bioavailability in rodent models. Its plasma half-life of 4.2 hours and moderate volume of distribution (1.2 L/kg) suggest potential for once- or twice-daily dosing regimens in therapeutic applications. These findings were presented at the 2024 American Chemical Society National Meeting.

Emerging applications of 4-Hydroxy-6-(trifluoromethyl)picolinic acid extend beyond pharmaceuticals. A 2023 patent application disclosed its use as a key intermediate in the synthesis of novel agrochemicals with herbicidal activity. The trifluoromethyl group enhances the compound's metabolic stability in plants while the picolinic acid moiety contributes to its systemic mobility. Field trials conducted in 2024 showed promising results against resistant weed species, with efficacy comparable to commercial standards but with reduced environmental persistence.

Structural-activity relationship (SAR) studies published in early 2024 have begun to elucidate the molecular determinants of 4-Hydroxy-6-(trifluoromethyl)picolinic acid's biological effects. X-ray crystallography data revealed that the compound adopts a planar conformation that facilitates interactions with both hydrophobic pockets and polar residues in target proteins. The hydroxyl group at position 4 appears crucial for hydrogen bonding interactions, while the trifluoromethyl group at position 6 contributes to both steric effects and enhanced membrane permeability.

Future research directions for 4-Hydroxy-6-(trifluoromethyl)picolinic acid include optimization of its pharmacological profile through structural modifications and exploration of combination therapies. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with indications ranging from autoimmune diseases to oncology. The compound's versatility and demonstrated biological activity ensure it will remain an important focus of chemical biology research in the coming years.